Cas no 2108912-29-2 (8-Nonyn-1-amine, hydrochloride (1:1))
8-Nonyn-1-amine, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
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- 8-Nonyn-1-amine, hydrochloride (1:1)
- non-8-yn-1-amine hydrochloride
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- Inchi: 1S/C9H17N.ClH/c1-2-3-4-5-6-7-8-9-10;/h1H,3-10H2;1H
- InChI Key: DGCIPBLDYMLKMS-UHFFFAOYSA-N
- SMILES: C(CCC#C)CCCCN.Cl
8-Nonyn-1-amine, hydrochloride (1:1) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Bestfluorodrug | YFL00302-1-1.0g |
non-8-yn-1-amine hydrochloride |
2108912-29-2 | 97% | 1.0g |
¥2400 | 2023-04-01 | |
| Bestfluorodrug | YFL00302-1-5.0g |
non-8-yn-1-amine hydrochloride |
2108912-29-2 | 97% | 5.0g |
¥7400 | 2023-04-01 | |
| Bestfluorodrug | YFL00302-1-10.0g |
non-8-yn-1-amine hydrochloride |
2108912-29-2 | 97% | 10.0g |
¥12000 | 2023-04-01 | |
| Bestfluorodrug | YFL00302-1-1g |
non-8-yn-1-amine hydrochloride |
2108912-29-2 | 97% | 1g |
¥2400 | 2023-09-19 | |
| Bestfluorodrug | YFL00302-1-5g |
non-8-yn-1-amine hydrochloride |
2108912-29-2 | 97% | 5g |
¥7400 | 2023-09-19 | |
| Bestfluorodrug | YFL00302-1-10g |
non-8-yn-1-amine hydrochloride |
2108912-29-2 | 97% | 10g |
¥12000 | 2023-09-19 | |
| Aaron | AR027VAC-50mg |
non-8-yn-1-amine hydrochloride |
2108912-29-2 | 95% | 50mg |
$179.00 | 2025-02-15 | |
| Aaron | AR027VAC-100mg |
non-8-yn-1-amine hydrochloride |
2108912-29-2 | 95% | 100mg |
$256.00 | 2025-02-15 | |
| Aaron | AR027VAC-250mg |
non-8-yn-1-amine hydrochloride |
2108912-29-2 | 95% | 250mg |
$355.00 | 2025-02-15 | |
| Aaron | AR027VAC-500mg |
non-8-yn-1-amine hydrochloride |
2108912-29-2 | 95% | 500mg |
$636.00 | 2025-02-15 |
8-Nonyn-1-amine, hydrochloride (1:1) Related Literature
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on 8-Nonyn-1-amine, hydrochloride (1:1)
8-Nonyn-1-amine, Hydrochloride (1:1) - A Comprehensive Overview
8-Nonyn-1-amine, hydrochloride (1:1) (CAS No. 2108912-29-2) is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This article provides a detailed overview of its properties, synthesis methods, and potential applications, drawing on the latest research findings to offer a comprehensive understanding of this compound.
Chemical Structure and Properties
8-Nonyn-1-amine, hydrochloride (1:1) is a white to off-white crystalline solid with a molecular formula of C9H17N·HCl and a molecular weight of 176.70 g/mol. The compound consists of a nonyl chain with a terminal amine group and a hydrochloride salt. The amine group imparts basic properties to the molecule, making it reactive in various chemical reactions. The hydrochloride salt form enhances its solubility in water and polar organic solvents, which is advantageous for its use in solution-based processes.
The compound exhibits good thermal stability and can be stored under standard laboratory conditions. However, it is important to protect it from moisture and excessive heat to maintain its integrity. The melting point of 8-Nonyn-1-amine, hydrochloride (1:1) is around 50-55°C, which makes it suitable for various thermal processes without decomposition.
Synthesis Methods
The synthesis of 8-Nonyn-1-amine, hydrochloride (1:1) can be achieved through several routes, each with its own advantages and limitations. One common method involves the reduction of 8-nonyne to 8-nonylamine using a suitable reducing agent such as lithium aluminum hydride (LAH) or sodium borohydride (NaBH4). The resulting amine is then treated with hydrochloric acid to form the hydrochloride salt.
A more recent and environmentally friendly approach involves the use of catalytic hydrogenation over palladium on carbon (Pd/C) catalysts. This method not only reduces the formation of by-products but also minimizes the use of hazardous reagents. The reaction is typically carried out under mild conditions, making it suitable for large-scale production.
Analytical Techniques
The characterization of 8-Nonyn-1-amine, hydrochloride (1:1) can be performed using various analytical techniques to ensure its purity and identity. High-performance liquid chromatography (HPLC) is commonly used to determine the purity and detect any impurities present in the sample. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the molecular structure, including the positions of functional groups and the connectivity of atoms.
Infrared (IR) spectroscopy is another useful tool for confirming the presence of specific functional groups such as the amine group and the alkynyl group. Mass spectrometry (MS) can be employed to determine the molecular weight and confirm the identity of the compound by comparing the observed mass spectrum with reference data.
Applications in Chemical Synthesis
8-Nonyn-1-amine, hydrochloride (1:1) finds extensive use as an intermediate in organic synthesis due to its reactive amine group. It can participate in various reactions such as acylation, alkylation, and condensation reactions to form more complex molecules. For example, it can be used as a building block for synthesizing amino acids, peptides, and other bioactive compounds.
In recent studies, researchers have explored the use of 8-Nonyn-1-amine, hydrochloride (1:1) in click chemistry reactions. Click chemistry involves rapid and efficient reactions that form covalent bonds between functional groups with high selectivity and yield. The terminal amine group in this compound can react with azides or alkynes to form stable triazole linkages, which are useful in drug discovery and materials science applications.
Pharmaceutical Research
The pharmaceutical industry has shown significant interest in 8-Nonyn-1-amine, hydrochloride (1:1) due to its potential as a lead compound for drug development. The amine group can be modified through various chemical transformations to introduce pharmacologically active functionalities. For instance, it can be used as a starting material for synthesizing antiviral agents, anticancer drugs, and other therapeutic compounds.
In preclinical studies, derivatives of 8-Nonyn-1-amine, hydrochloride (1:1) have demonstrated promising antiviral activity against several RNA viruses. These compounds are believed to interfere with viral replication by targeting key enzymes involved in viral replication cycles. Further research is ongoing to optimize their potency and selectivity for clinical applications.
MATERIALS SCIENCE APPLICATIONS
Beyond its use in chemical synthesis and pharmaceutical research, 8-Nonyn-1-amine, hydrochloride (1:1) has found applications in materials science due to its unique properties. The compound can be used as a surfactant or emulsifier in polymer formulations to improve their processability and performance. It can also serve as a ligand for metal nanoparticles, enhancing their stability and catalytic activity.
In recent advancements, researchers have explored the use of 8-Nonyn-1-amine, hydrochloride (1:1)-based materials in drug delivery systems. These materials can encapsulate therapeutic agents and release them in a controlled manner at specific target sites within the body. This approach has shown potential for improving drug efficacy while reducing side effects.
Safety Considerations
Safety is a critical aspect when handling any chemical compound. While 8-Nonyn-1-amine, hydrochloride (1:1) strong does not fall under the category of hazardous or controlled substances, it is important to follow standard laboratory safety protocols during its handling and storage. Proper personal protective equipment (PPE) such as gloves and safety goggles should be worn to prevent skin contact and inhalation.
In case of accidental exposure or spillage, appropriate first aid measures should be taken immediately followed by medical consultation if necessary. It is also advisable to store the compound in well-sealed containers away from incompatible materials such as strong acids or oxidizers.
FUTURE PERSPECTIVES AND CONCLUSIONS
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